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Compound of Interest

Compound Name: Codeine N-oxide

Cat. No.: B1599254 Get Quote

For researchers, scientists, and drug development professionals, the accuracy and reliability of

analytical measurements are paramount. In the analysis of Codeine N-oxide, a metabolite of

codeine, the use of high-quality Certified Reference Materials (CRMs) is fundamental for

ensuring the validity of experimental results. This guide provides an objective comparison of

commercially available Codeine N-oxide CRMs, supported by experimental data and detailed

methodologies, to aid in the selection of the most suitable reference material for your research

needs.

Comparison of Commercially Available Codeine N-
oxide CRMs
The selection of a CRM should be based on its certified properties, traceability, and the quality

assurance standards under which it was produced. Leading suppliers of Codeine N-oxide
CRMs include LGC Standards, United States Pharmacopeia (USP), and Noramco. While

specific batch-to-batch values may vary, the following table summarizes typical specifications

for Codeine N-oxide CRMs from these providers, highlighting their commitment to quality

through accreditation to standards such as ISO 17034 and ISO/IEC 17025.[1][2]
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Feature LGC Standards
United States
Pharmacopeia
(USP)

Noramco

Product Name Codeine N-Oxide
Codeine N-oxide USP

Reference Standard
Codeine-N-Oxide

CAS Number 3688-65-1 3688-65-1 3688-65-1

Format Neat Neat Neat

Certified Purity

(Typical)

≥98%

(Chromatographic

Purity)

Quantitative (qNMR)

or Mass Balance

"Purity Factor" derived

from 100% minus

impurities

Uncertainty
Stated on Certificate

of Analysis

Stated on Certificate

of Analysis

Stated on Certificate

of Analysis

Accreditation
ISO 17034, ISO/IEC

17025

Pharmacopeial

Standards

High-quality,

thoroughly

characterized

Documentation Certificate of Analysis Certificate of Analysis Certificate of Analysis

Experimental Protocols
Accurate quantification of Codeine N-oxide relies on robust and validated analytical methods.

High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly employed

technique for this purpose.

Protocol for the Quantification of Codeine N-oxide using
HPLC-UV
1. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis detector.

Data acquisition and processing software.

2. Chromatographic Conditions:
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Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient mixture of acetonitrile and a suitable buffer (e.g., phosphate buffer,

pH adjusted). The specific gradient will depend on the column and system and should be

optimized for the best separation of Codeine N-oxide from potential impurities.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 285 nm.

Injection Volume: 10 µL.

3. Standard Solution Preparation:

Accurately weigh a suitable amount of the Codeine N-oxide CRM.

Dissolve the CRM in a known volume of diluent (e.g., a mixture of water and methanol) to

prepare a stock solution of known concentration.

Prepare a series of calibration standards by serial dilution of the stock solution to cover the

expected concentration range of the samples.

4. Sample Preparation:

Dissolve the sample containing Codeine N-oxide in the same diluent used for the standard

solutions.

Filter the sample through a 0.45 µm syringe filter before injection to remove any particulate

matter.

5. Analysis:

Inject the calibration standards and the sample solutions into the HPLC system.

Construct a calibration curve by plotting the peak area of Codeine N-oxide against the

corresponding concentration of the calibration standards.
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Determine the concentration of Codeine N-oxide in the sample by interpolating its peak

area on the calibration curve.

Metabolic Pathway of Codeine to Codeine N-oxide
Codeine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome

P450 (CYP) enzyme system.[3][4] One of the metabolic pathways is N-oxidation, which leads

to the formation of Codeine N-oxide. While the specific isozymes responsible for this

transformation are not as extensively studied as other pathways, it is understood to be a part of

the broader detoxification process.

Codeine Cytochrome P450 Enzymes
(Liver Microsomes)

N-oxidation Codeine N-oxide

Click to download full resolution via product page

Caption: Metabolic conversion of Codeine to Codeine N-oxide by Cytochrome P450 enzymes.

Experimental Workflow for CRM Verification
The integrity of a Certified Reference Material is crucial for its intended use. The following

workflow outlines the steps for the verification and use of a Codeine N-oxide CRM in a

research or quality control setting.
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CRM Reception and Preparation

Analytical Method Validation

Sample Analysis

Receive Codeine N-oxide CRM

Verify Certificate of Analysis

Prepare Stock Solution
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Develop/Optimize HPLC Method

Validate Method (Linearity, Accuracy, Precision)

Analyze Unknown Samples

Quantify Codeine N-oxide
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Caption: Workflow for the verification and use of a Codeine N-oxide Certified Reference

Material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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